Cas no 7509-48-0 (Diethyl 2-(triphenyl-λ5-phosphanylidene)propanedioate)

• Product Name: Diethyl 2-(triphenyl-λ5-phosphanylidene)propanedioate
• CAS No: 7509-48-0
• MF: C₂₅H₂₅O₄P
• MW: 420.437368154526
• CID: 981350
• PubChem ID: 348217
• Update Time: 2025-04-19

Diethyl 2-(triphenyl-λ5-phosphanylidene)propanedioate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-(triphenyl-λ5-phosphanylidene)propanedioate
• 2-(triphenylphosphoranylidene)-1,3-diethyl ester
• 2-(triphenylphosphoranylidene)malonate
• CTK2H8026
• diethyl 2-(triphenylphosphoranylidene)malonate
• diethyl 2-triphenylphosphoranylidenemalonate
• diethyl 2-triphenylphosphoranylidenepropanedioate
• NSC407397
• triphenylphosphoranylidene-malonic acid diethyl ester
• Triphenylphosphoranyliden-malonsaeure-diaethylester
• NSC-407397
• DTXSID50324647
• 7509-48-0
• Diethyl (triphenyl-lambda~5~-phosphanylidene)propanedioate
• AKOS016358718
• SCHEMBL9567088

• Inchi： 1S/C25H25O4P/c1-3-28-24(26)23(25(27)29-4-2)30(20-14-8-5-9-15-20,21-16-10-6-11-17-21)22-18-12-7-13-19-22/h5-19H,3-4H2,1-2H3
• InChI Key： FKAQBDQGUZNLCY-UHFFFAOYSA-N
• SMILES： P(=C(C(=O)OCC)C(=O)OCC)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 420.14915
• Monoisotopic Mass: 420.14904627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• LogP: 3.27910